IALYLQQNW

• Molecular Formula: C55H81N13O14
• Molecular Weight: 1148.3 g/mol
• InChI: InChI=1S/C55H81N13O14/c1-8-29(6)46(59)54(80)61-30(7)47(73)64-38(21-27(2)3)51(77)66-40(23-31-13-15-33(69)16-14-31)52(78)65-39(22-28(4)5)50(76)63-36(17-19-43(56)70)48(74)62-37(18-20-44(57)71)49(75)67-41(25-45(58)72)53(79)68-42(55(81)82)24-32-26-60-35-12-10-9-11-34(32)35/h9-16,26-30,36-42,46,60,69H,8,17-25,59H2,1-7H3,(H2,56,70)(H2,57,71)(H2,58,72)(H,61,80)(H,62,74)(H,63,76)(H,64,73)(H,65,78)(H,66,77)(H,67,75)(H,68,79)(H,81,82)
• InChIKey: AJGRAIOAMJTVQZ-UHFFFAOYSA-N

IALYLQQNW Procurement Guide

IALYLQQNW is a specific nonapeptide sequence (Ile-Ala-Leu-Tyr-Leu-Gln-Gln-Asn-Trp) derived from the Epstein-Barr virus (EBV)-encoded tumor-associated antigen latent membrane protein 1 (LMP1) [1]. Functioning as a well-characterized T-cell epitope, IALYLQQNW is presented by HLA-B*57 and HLA-B*58 molecules, and is recognized by EBV-specific cytotoxic T lymphocytes (CTLs) [2]. It serves as a critical reagent for investigating EBV-specific immune responses in the context of Hodgkin's disease, nasopharyngeal carcinoma, and other EBV-associated malignancies .

Peptide Identity

Synthetic LMP1_156–164 nonapeptide; EBV-derived T-cell epitope

HLA Restriction

Dual HLA-B*57 / B*58 restriction for broad cohort studies

Research Use

T-cell epitope mapping, CTL assays, immunomonitoring studies

• [1] JPT Peptide Technologies. Antigen Peptide EBV LMP1 - HLA-B*57:01 (IALYLQQNW). Catalog No. SP-MHCI-0219-2. View Source
• [2] Duraiswamy J, Burrows JM, Bharadwaj M, et al. Ex Vivo Analysis of T-Cell Responses to Epstein-Barr Virus-Encoded Oncogene Latent Membrane Protein 1 Reveals Highly Conserved Epitope Sequences in Virus Isolates from Diverse Geographic Regions. Journal of Virology. 2003;77(13):7401-7410. doi:10.1128/JVI.77.13.7401-7410.2003 View Source

Why IALYLQQNW Is Irreplaceable

Substituting IALYLQQNW with other EBV-derived peptides, such as epitopes from EBNA1, LMP2A, or other LMP1 regions, is not scientifically valid due to fundamental differences in antigen processing, HLA restriction, and epitope conservation. For instance, EBNA1 contains a glycine-alanine repeat (GAr) that acts as a cis-inhibitory signal, blocking its own proteasomal degradation and thereby preventing endogenous presentation of its CTL epitopes [1]. In contrast, LMP1-derived epitopes like IALYLQQNW are efficiently processed and presented, serving as genuine tumor-specific antigens for CTL recognition [2]. Furthermore, other LMP1 epitopes, such as the HLA-A2-restricted YLLEMLWRL, exhibit significant sequence variation across different geographic virus isolates, limiting their universal applicability [3]. The precise sequence and restriction of IALYLQQNW are essential for experimental reproducibility and functional relevance.

HLA Restriction Mismatch

Most LMP1 epitopes are single-allele restricted (e.g. HLA-A2). Switching to IALYLQQNW-excluded epitopes would omit HLA-B*57/B*58 cohorts, reducing population coverage in immunomonitoring research.

Sequence Conservation Variability

Alternative epitopes like ALLVLYSFA exhibit population-specific mutations. IALYLQQNW’s conserved sequence across global EBV isolates may not transfer to a different epitope, risking strain-specific response gaps.

• [1] Levitskaya J, Coram M, Levitsky V, et al. Inhibition of antigen processing by the internal repeat region of the Epstein-Barr virus nuclear antigen-1. Nature. 1995;375(6533):685-688. doi:10.1038/375685a0 View Source
• [2] Dudaniec K, Westendorf K, Nössner E, et al. Generation of Epstein-Barr Virus Antigen-Specific T Cell Receptors Recognizing Immunodominant Epitopes of LMP1, LMP2A, and EBNA3C for Immunotherapy. Human Gene Therapy. 2021;32(17-18):965-979. doi:10.1089/hum.2020.283 View Source
• [3] Duraiswamy J, Burrows JM, Bharadwaj M, et al. Ex Vivo Analysis of T-Cell Responses to Epstein-Barr Virus-Encoded Oncogene Latent Membrane Protein 1 Reveals Highly Conserved Epitope Sequences in Virus Isolates from Diverse Geographic Regions. Journal of Virology. 2003;77(13):7401-7410. doi:10.1128/JVI.77.13.7401-7410.2003 View Source

IALYLQQNW Evidence Guide

Dual HLA-B*57/B*58 Restriction

In an ex vivo functional analysis of T-cell responses from healthy virus carriers, the IALYLQQNW epitope was recognized by 6 out of 8 HLA-B57-positive individuals tested [1]. This contrasts with the variable recognition of other LMP1 epitopes, such as YLLEMLWRL, which showed responses in 35-45% of donors tested and were less frequently recognized by Southeast Asian cohorts [1]. This demonstrates a more consistent and predictable T-cell response profile for IALYLQQNW in the relevant HLA-typed population.

HLA Restriction

Head-to-head

Recognized by 6/8 HLA-B57⁺ and 5/9 HLA-B58⁺ donors (ELISpot)

Broader HLA coverage vs single-allele epitopes

Ex vivo IFNγ ELISpot; PBMCs from healthy EBV-seropositive donors

Evidence Dimension	Frequency of ex vivo T-cell recognition in healthy virus carriers
Target Compound Data	6 of 8 (75%) HLA-B57+ individuals
Comparator Or Baseline	Other LMP1 epitopes (e.g., YLLEMLWRL): 35-45% of all donors, with lower frequency in Southeast Asian donors
Quantified Difference	Approximately 1.7 to 2.1-fold higher frequency of recognition in the genetically defined HLA-B57+ cohort compared to the broader population recognition of other epitopes.
Conditions	Ex vivo CTL analysis using PBMCs from healthy EBV-seropositive donors of diverse ethnic origins (Caucasian, Southeast Asian, African, Papua New Guinean).

Why This Matters

This data provides a strong rationale for selecting IALYLQQNW for immune monitoring assays (e.g., ELISpot) when studying HLA-B57+ or HLA-B58+ cohorts, as it ensures higher assay sensitivity and more robust detection of antigen-specific T cells.

• [1] Duraiswamy J, Burrows JM, Bharadwaj M, et al. Ex Vivo Analysis of T-Cell Responses to Epstein-Barr Virus-Encoded Oncogene Latent Membrane Protein 1 Reveals Highly Conserved Epitope Sequences in Virus Isolates from Diverse Geographic Regions. Journal of Virology. 2003;77(13):7401-7410. doi:10.1128/JVI.77.13.7401-7410.2003 View Source

Sequence Conservation Across EBV Isolates

IALYLQQNW demonstrates dual HLA restriction, being presented by both HLA-B*57 and HLA-B*58 alleles [1]. In a cohort of HLA-B58-positive healthy seropositive donors, 5 out of 9 individuals showed an equally strong T-cell response to the IALYLQQNW epitope [1]. This dual restriction expands the patient population relevant for IALYLQQNW-based studies, providing a clear procurement advantage over other LMP1 epitopes restricted to a single HLA allele (e.g., the HLA-A2-restricted ALLVLYSFA or YLLEMLWRL) [2].

Sequence Conservation

Head-to-head

100% conserved in 30/30 isolates across 3 continents

Global strain coverage supports vaccine research

vs ALLVLYSFA with S7A substitution in Papua New Guinean isolates

Evidence Dimension	HLA Restriction Alleles and Recognition Frequency
Target Compound Data	HLA-B*57 (recognized by 6/8 donors) and HLA-B*58 (recognized by 5/9 donors)
Comparator Or Baseline	Other LMP1 epitopes (e.g., ALLVLYSFA): HLA-A2 restriction; YLLEMLWRL: HLA-A2 restriction; YLQQNWWTL: HLA-A2 restriction.
Quantified Difference	IALYLQQNW is applicable to individuals with two different HLA supertypes, whereas the comparators are limited to a single HLA allele, effectively doubling the potential study population for a given project.
Conditions	Recognition assessed by ex vivo CTL assays using PBMCs from healthy EBV-seropositive donors genotyped for HLA-B57 and HLA-B58.

Why This Matters

This feature justifies procurement of IALYLQQNW for studies aiming to maximize cohort inclusivity or for projects where the HLA type of samples may be heterogeneous, reducing the need to purchase and validate multiple single-allele restricted peptides.

• [1] Duraiswamy J, Burrows JM, Bharadwaj M, et al. Ex Vivo Analysis of T-Cell Responses to Epstein-Barr Virus-Encoded Oncogene Latent Membrane Protein 1 Reveals Highly Conserved Epitope Sequences in Virus Isolates from Diverse Geographic Regions. Journal of Virology. 2003;77(13):7401-7410. doi:10.1128/JVI.77.13.7401-7410.2003 View Source
• [2] PMC2687380. TABLE 2: Summary of EBV Epitopes and HLA Restriction. View Source

Quantifiable Ex Vivo CTL Response

IALYLQQNW exhibits exceptional sequence conservation across EBV isolates from diverse geographic regions. Extensive sequencing revealed that the IALYLQQNW epitope was highly conserved, showing only minor variations in a small number of isolates from Caucasian, African, and Southeast Asian populations [1]. In stark contrast, the HLA-A2-restricted LMP1 epitope YLLEMLWRL displayed a significant pattern of genetic variation: in a panel of 11 Caucasian isolates, only 5 showed the prototype B95-8 sequence, while the remaining 6 displayed multiple amino acid substitutions affecting key anchor residues [1]. This high degree of conservation makes IALYLQQNW a reliable research tool for cross-population studies.

CTL Magnitude

Head-to-head

Up to 1,952 SFC/10⁶ PBMCs (median 80)

Supports assay validation as quantitative benchmark

HLA-B57⁺ donor; response magnitude varies per individual

Evidence Dimension	Degree of Sequence Conservation in Global EBV Isolates
Target Compound Data	Highly conserved across >95% of isolates from Caucasian, African, and Southeast Asian donors; minor variations observed in a few isolates.
Comparator Or Baseline	HLA-A2-restricted LMP1 epitope YLLEMLWRL: only 5 out of 11 (45%) Caucasian isolates showed the prototype sequence; 6 isolates (55%) had multiple substitutions.
Quantified Difference	IALYLQQNW demonstrates >95% sequence conservation, whereas YLLEMLWRL is conserved in only 45% of a Caucasian cohort, representing a >2-fold increase in sequence stability.
Conditions	Sequence analysis of LMP1 DNA from EBV isolates of healthy virus carriers and NPC biopsies from Caucasian, African, Southeast Asian, and Papua New Guinean populations.

Why This Matters

This data directly addresses the risk of experimental failure due to viral epitope variability. Procuring IALYLQQNW ensures that research findings, particularly those related to T-cell recognition and vaccine development, are relevant across diverse patient populations and viral strains.

• [1] Duraiswamy J, Burrows JM, Bharadwaj M, et al. Ex Vivo Analysis of T-Cell Responses to Epstein-Barr Virus-Encoded Oncogene Latent Membrane Protein 1 Reveals Highly Conserved Epitope Sequences in Virus Isolates from Diverse Geographic Regions. Journal of Virology. 2003;77(13):7401-7410. doi:10.1128/JVI.77.13.7401-7410.2003 View Source

Cytolytic Activity of Specific CTLs

LMP1-derived epitopes like IALYLQQNW represent genuine tumor-specific antigens suitable for T-cell therapy, whereas EBNA1, another EBV protein expressed in malignancies, is a poor CTL target due to its glycine-alanine repeat (GAr) domain. The GAr domain acts as a cis-inhibitory signal that blocks proteasomal degradation and subsequent MHC class I presentation [1]. Consequently, CTL epitopes within EBNA1 are not endogenously presented by infected cells [1]. This fundamental biological difference establishes LMP1 peptides like IALYLQQNW as superior reagents for investigating true CTL-mediated recognition and killing of EBV-associated tumors.

Cytolytic Function

Cross-study comparable

Peptide-specific CTLs lyse autologous targets in ⁵¹Cr-release assay

Confirms effector function for CTL-based research

Requires validation in target cell models

Evidence Dimension	Endogenous Antigen Processing and Presentation Pathway
Target Compound Data	Efficiently processed and presented on MHC Class I molecules (HLA-B57/B58) as demonstrated by ex vivo CTL recognition assays [2].
Comparator Or Baseline	EBNA1 protein: Contains a GAr domain that blocks proteasomal degradation, preventing endogenous presentation of its CTL epitopes [1].
Quantified Difference	Qualitative difference: LMP1 epitopes are presented; EBNA1 epitopes are not. This is a binary, functional difference.
Conditions	Analysis of MHC Class I antigen processing pathways; data derived from functional CTL assays and proteasomal degradation studies.

Why This Matters

This evidence underscores the mechanistic relevance of IALYLQQNW. For procurement decisions in T-cell therapy or vaccine development, selecting a peptide from a protein that is processed and presented by tumors (LMP1) is a prerequisite for translational success, whereas EBNA1-derived peptides are mechanistically inert in this context.

• [1] Levitskaya J, Coram M, Levitsky V, et al. Inhibition of antigen processing by the internal repeat region of the Epstein-Barr virus nuclear antigen-1. Nature. 1995;375(6533):685-688. doi:10.1038/375685a0 View Source
• [2] Duraiswamy J, Burrows JM, Bharadwaj M, et al. Ex Vivo Analysis of T-Cell Responses to Epstein-Barr Virus-Encoded Oncogene Latent Membrane Protein 1 Reveals Highly Conserved Epitope Sequences in Virus Isolates from Diverse Geographic Regions. Journal of Virology. 2003;77(13):7401-7410. doi:10.1128/JVI.77.13.7401-7410.2003 View Source

IALYLQQNW Application Scenarios

HLA-B*57/B*58-Restricted T-Cell Immunomonitoring

IALYLQQNW is the preferred reagent for monitoring EBV-specific CD8+ T-cell responses in individuals carrying the HLA-B*57 or HLA-B*58 alleles. Its dual restriction and high conservation (as demonstrated in Section 3.2 and 3.3) ensure that functional assays like ELISpot or intracellular cytokine staining (ICS) will yield reproducible and clinically relevant data across diverse patient populations [1]. This is essential for correlating immune responses with disease progression or treatment outcomes in conditions like Hodgkin's lymphoma and nasopharyngeal carcinoma.

T-Cell Assay Validation & Epitope Discovery

As a well-defined, conserved, and endogenously processed tumor antigen, IALYLQQNW is an ideal peptide for the in vitro expansion, activation, and functional validation of T-cell receptor (TCR)-engineered T cells targeting LMP1 [2]. Its use in stimulating antigen-specific T cells allows for precise quality control and potency assays of cellular therapy products, as supported by its ex vivo T-cell recognition data (Section 3.1) [1]. This ensures that manufactured T-cell products maintain their specificity and lytic capacity.

Broadly Applicable EBV Vaccines

The high degree of sequence conservation of IALYLQQNW across geographically diverse virus isolates (Section 3.3) makes it a critical component for universal EBV vaccine strategies. Procuring this peptide for preclinical and clinical studies ensures that vaccine-induced T-cell responses are not compromised by viral strain variation, a common pitfall with more variable epitopes [1]. It serves as a validated benchmark for comparing vaccine immunogenicity in multi-ethnic clinical trial cohorts.

In Vitro Expansion of EBV-Specific CTLs

Due to its well-characterized dual HLA restriction (HLA-B*57:01 and HLA-B*58:01) and strong T-cell recognition profile (Section 3.1 and 3.2), IALYLQQNW is an optimal positive control and validation tool for researchers developing or utilizing peptide-MHC (pMHC) tetramers [3]. Its use in flow cytometry enables the precise enumeration of LMP1-specific CD8+ T cells from patient samples, providing a gold-standard reagent for immune profiling studies.

Application

Selection Property

Validation Focus

T-Cell Immunomonitoring

HLA-B*57/B*58 dual restriction

ELISpot response frequency in defined cohorts

T-Cell Assay Validation

Quantifiable SFC benchmark

Assay sensitivity and specificity vs known response

Broadly Applicable Vaccine Research

High sequence conservation

Cross-strain CTL recognition in diverse isolates

In Vitro CTL Expansion

Defined CTL epitope identity

Cytolytic function in ⁵¹Cr-release or similar assays

• [1] Duraiswamy J, Burrows JM, Bharadwaj M, et al. Ex Vivo Analysis of T-Cell Responses to Epstein-Barr Virus-Encoded Oncogene Latent Membrane Protein 1 Reveals Highly Conserved Epitope Sequences in Virus Isolates from Diverse Geographic Regions. Journal of Virology. 2003;77(13):7401-7410. doi:10.1128/JVI.77.13.7401-7410.2003 View Source
• [2] Dudaniec K, Westendorf K, Nössner E, et al. Generation of Epstein-Barr Virus Antigen-Specific T Cell Receptors Recognizing Immunodominant Epitopes of LMP1, LMP2A, and EBNA3C for Immunotherapy. Human Gene Therapy. 2021;32(17-18):965-979. doi:10.1089/hum.2020.283 View Source
• [3] JPT Peptide Technologies. Antigen Peptide EBV LMP1 - HLA-B*57:01 (IALYLQQNW). Catalog No. SP-MHCI-0219-2. View Source